D-Galacturonic acid hydrate

• Molecular Formula: C6H12O8
• Molecular Weight: 212.15 g/mol
• InChI: InChI=1S/C6H10O7.H2O/c7-1-2(8)4(5(10)11)13-6(12)3(1)9;/h1-4,6-9,12H,(H,10,11);1H2/t1-,2+,3+,4-,6?;/m0./s1
• InChIKey: BGHPCEJXDOGRGW-KSSASCOMSA-N

Technical Specifications & Procurement

D-Galacturonic acid hydrate (CAS 91510-62-2; C₆H₁₂O₈, MW 212.15) is the hydrated crystalline form of the oxidized hexose sugar acid derived from D-galactose, recognized as the principal monomeric constituent of the plant polysaccharide pectin [1]. While belonging to the broader uronic acid class, this compound is defined by its specific stereochemistry at the C2–C4 positions and its natural abundance as the α-1,4-linked polymeric backbone in biomass. Commercially, the product is primarily supplied as a white to off-white crystalline powder with a certified purity specification typically ≥95.0% (by titration on anhydrous basis) and a specified optical rotation range, distinguishing it from other uronic acid analytical standards used in biochemical and biorefinery workflows [2].

α-Pyranose uronic acid for stereochemical enzyme recognition studies

Hydrate form with defined water content for reproducible formulation protocols

High aqueous solubility supports concentrated stock solutions without organic co-solvents

• [1] Wikipedia. D-Galacturonic acid. Accessed 2026. View Source
• [2] Tokyo Chemical Industry Co., Ltd. (TCI). α-D-Galacturonic Acid Hydrate (Product Specification). Accessed 2026. View Source

Why Substitution Fails

In scientific and industrial applications ranging from enzymatic assay calibration to biomass valorization, the direct substitution of D-galacturonic acid hydrate with the more widely available D-glucuronic acid or other sugar acids is frequently invalid due to divergent physicochemical and metabolic recognition properties. As established in the quantitative evidence below, D-galacturonic acid exhibits a higher acid dissociation constant (pKa) and distinct metal-ion coordination stability compared to D-glucuronic acid [1], differential substrate affinity (Km) for key diagnostic reductases [2], and yields fundamentally different platform chemical outcomes in acid-catalyzed biorefinery conversions [3]. These non-interchangeable characteristics mandate the use of the specific galacturonic acid epimer to ensure reproducibility in analytical method validation and metabolic pathway engineering.

C4 configuration

D-Galacturonic acid hydrate

Axial hydroxyl (galacto) determines H-bonding and enzymatic recognition

D-Glucuronic acid

Equatorial hydroxyl (gluco) may alter metal chelation and substrate specificity

Ionization form

Free acid hydrate

Defined protonation state and optical rotation (>+51.7°)

Sodium salt

Different solubility, lower rotation, and formulation compatibility may shift

Hydrate water

Crystalline hydrate

Controlled water content supports stoichiometric calculations

Anhydrous form

Hygroscopic variability may affect reproducibility and handling protocols

• [1] Kohn, R. Dissociation constants of D-galacturonic and D-glucuronic acid and their O-methyl derivatives. Chem. Zvesti. 2013. View Source
• [2] Hayashi, S., et al. Enzymatic determination of free glucuronic acid with glucuronolactone reductase. J. Biochem. 1984, 95(1), 223-232. View Source
• [3] Handy, B. E., et al. Acid-catalyzed transformation of orange waste into furfural: the effect of pectin degree of esterification. Bioresour. Bioprocess. 2024, 11, 1-15. View Source

Differentiation Evidence

Glucuronolactone Reductase Affinity

D-Galacturonic acid exhibits a measurably higher free acid proton dissociation constant (pKa₁ = 3.17–3.28) compared to D-glucuronic acid (pKa₁ = 2.95–3.06) [1]. This difference in electronic environment at the carboxylate group directly translates into the formation of slightly stronger coordination complexes with metal ions such as oxovanadium(IV) and copper(II) [2].

Substrate Affinity (Km)

Head-to-head

Km = 4 mM (vs. D-glucuronic acid 6 mM) ΔKm = −33%

Reported higher apparent affinity; supports substrate selectivity studies

Rat kidney reductase; purified enzyme assay

Evidence Dimension	Acid dissociation constant (pKa₁) and Metal Complex Stability
Target Compound Data	pKa₁ = 3.17–3.28; Forms stronger complexes
Comparator Or Baseline	D-Glucuronic acid pKa₁ = 2.95–3.06; Forms weaker complexes
Quantified Difference	pKa₁ difference of 0.11–0.33 units; Qualitative stability difference (slightly stronger)
Conditions	Potentiometric titration at 20°C; Aqueous coordination chemistry

Why This Matters

For researchers developing metal chelation systems or studying ion-binding in plant cell walls, this pKa differential means D-galacturonic acid cannot be substituted with D-glucuronic acid without altering the protonation state and metal-binding affinity of the system.

• [1] Kohn, R. Dissociation constants of D-galacturonic and D-glucuronic acid and their O-methyl derivatives. Chem. Zvesti. 2013. View Source
• [2] S. B. Etcheverry, et al. Oxovanadium(IV) and copper(II) coordination by d-galacturonic and d-glucuronic acids. Carbohydr. Res. 1989, DOI: 10.1016/0008-6215(89)84055-8. View Source

DrGK Kinase Exclusion

In purified glucuronolactone reductase [EC 1.1.1.20] from rat kidney, D-galacturonic acid demonstrates a lower Michaelis-Menten constant (Km = 4 mM) compared to D-glucuronic acid (Km = 6 mM) [1]. This indicates a 33% higher affinity for the enzyme's active site under the specified assay conditions.

Kinase Activity

Head-to-head

No detectable activity (ND) D-Glucuronic acid: 100±2.8%

Enables negative-control use in glucuronic acid kinase assays

Recombinant DrGK; 1 mM substrate

Evidence Dimension	Enzyme affinity (Michaelis constant, Km)
Target Compound Data	Km = 4 mM
Comparator Or Baseline	D-Glucuronic acid Km = 6 mM; D-Glucuronolactone Km = 9 mM
Quantified Difference	33% lower Km (higher affinity) vs. D-glucuronic acid
Conditions	Purified glucuronolactone reductase from rat kidney; reduction reaction with NADPH

Why This Matters

In enzymatic detection and quantification workflows, this differential affinity confirms that analytical standards and assay substrates are not interchangeable; use of the incorrect uronic acid will lead to inaccurate kinetic measurements and compromised calibration curves.

• [1] Hayashi, S., et al. Enzymatic determination of free glucuronic acid with glucuronolactone reductase. I. J. Biochem. 1984, 95(1), 223-232. View Source

Aqueous Solubility Advantage

In acid-catalyzed transformation studies, D-galacturonic acid (fed as the monomer) yields an equivalent concentration of the platform chemical furfural (13–14 mmol/L) as when the same galacturonic acid content is supplied in polymeric pectin form under identical reaction conditions (0.01 M H₂SO₄, 90 min, 433 K) [1].

Aqueous Solubility

Class-level

125 mg/mL (H₂O), 100 mg/mL (PBS) Defined hydrate water 5–10%

Supports high-concentration aqueous formulation; hydrate aids reproducibility

Data to verify; class-level inference

Evidence Dimension	Furfural yield
Target Compound Data	Furfural yield from D-galacturonic acid monomer: 13–14 mmol/L
Comparator Or Baseline	Furfural yield from pectin polymer (with comparable uronic acid content): 13–14 mmol/L
Quantified Difference	Equivalent yield (±1 mmol/L)
Conditions	0.01 M H₂SO₄, 90 min, 433 K (160°C), one-pot hydrolysis-dehydration

Why This Matters

This evidence validates that D-galacturonic acid hydrate is the precise stoichiometric standard needed to model and calibrate furfural production from pectin-rich waste streams (e.g., citrus peel). Using another sugar acid standard (e.g., glucuronic acid) would misrepresent the dehydration kinetics and decarboxylation efficiency of pectin-derived feedstocks.

• [1] Handy, B. E., et al. Acid-catalyzed transformation of orange waste into furfural: the effect of pectin degree of esterification. Bioresour. Bioprocess. 2024, 11, 1-15. View Source

Oligogalacturonide Signaling Potency

D-Galacturonic acid hydrate is supplied with defined quality specifications that differentiate it from the anhydrous form and generic sugar acids. The hydrate product is certified to a purity of ≥95.0% (by titration on anhydrous basis) and a specific optical rotation range of [α]²⁰/D = +55.0° to +60.0° (C=10 in H₂O, after 24 hr mutarotation equilibrium) [1].

Plant Elicitor Activity (ED₅₀)

Head-to-head

Digalacturonic acid: ~1.5 μg/plant Parent polymer: ~5.5 μg/plant

Oligomer length-dependent signaling response; supports structure-activity research

Tomato plant assay; proteinase inhibitor induction

Evidence Dimension	Certified purity and optical rotation specification
Target Compound Data	Purity ≥95.0% (anhydrous basis); [α]²⁰/D = +55.0° to +60.0°
Comparator Or Baseline	Unspecified or non-certified uronic acid preparations
Quantified Difference	Specific rotation within ±2.5° of nominal range; purity guaranteed ≥95%
Conditions	C=10 in H₂O; 24 hr equilibration; calculated on anhydrous substance

Why This Matters

For analytical method validation and instrument calibration in food testing or biorefinery QC, procurement of the hydrate form with a defined optical rotation specification ensures lot-to-lot consistency and metrological traceability that generic 'uronic acid' or anhydrous material cannot guarantee.

• [1] Tokyo Chemical Industry Co., Ltd. (TCI). α-D-Galacturonic Acid Hydrate (Product Specification). Accessed 2026. View Source

Application Scenarios

Enzyme Selectivity Profiling

D-Galacturonic acid hydrate serves as the essential calibration standard for enzymatic assay kits (e.g., Megazyme, Creative Biomart) designed to measure D-galacturonic acid content in pectin hydrolysates. Given the differential enzyme affinity (Km = 4 mM) established for this substrate [1], substituting D-glucuronic acid (Km = 6 mM) would produce false negative bias in assay results. Researchers quantifying pectin in fruit processing or biomass pretreatment streams must procure the D-galacturonic acid hydrate standard to ensure accurate standard curve generation and result validity.

High-Concentration Aqueous Formulation

In microbial metabolic engineering (e.g., engineering Rhodosporidium toruloides or S. cerevisiae for pectin-rich waste utilization), D-galacturonic acid hydrate is the required defined substrate for enzyme characterization and pathway validation. The documented pKa differential (3.17–3.28 vs. 2.95–3.06 for D-glucuronic acid) and stronger metal coordination [2] mean that the transport and catabolism of galacturonic acid cannot be accurately modeled using other uronic acids. Procuring the correct epimer ensures that kinetic parameters and growth phenotype assessments reflect true biological activity on pectin monomers.

Oligogalacturonide Synthesis for Plant Defense

For chemical engineers and process development scientists evaluating the economic feasibility of converting pectin-rich agro-industrial waste (e.g., orange peel, sugar beet pulp) to platform chemicals, D-galacturonic acid hydrate is the correct monomeric surrogate. Evidence demonstrates that furfural yields from the monomer are equivalent to those from polymeric pectin under identical conditions (13–14 mmol/L at 0.01 M H₂SO₄, 433 K) [3]. Using D-glucuronic acid or other sugar acids in this context would generate misleading conversion kinetics and flawed techno-economic models for biorefinery design.

Hexuronic Acid Quantification Standard

Research groups studying the role of uronic acids in calcium cross-linking of plant cell walls or developing bio-based chelating agents require D-galacturonic acid hydrate rather than D-glucuronic acid. The direct head-to-head comparison confirms that D-galacturonic acid forms slightly stronger coordination complexes with metal ions due to its higher carboxyl pKa [2]. Substituting the wrong epimer would alter the thermodynamic parameters of metal binding and yield results that do not accurately reflect the behavior of pectin-derived oligomers in vivo or in vitro.

Application

Selection Property

Validation Focus

Enzyme selectivity profiling

Substrate specificity & stereochemical discrimination

Km & activity benchmarks (DrGK negative control)

High-concentration aqueous formulation

Aqueous solubility & hydrate stoichiometry

Stock solution reproducibility; no organic co-solvent required

Oligogalacturonide synthesis for plant defense

Monomer purity & α-configuration

Oligomer bioactivity in plant signaling assays

Hexuronic acid quantification standard

Reference standard identity & purity

Calibration linearity across biological matrices

• [1] Hayashi, S., et al. Enzymatic determination of free glucuronic acid with glucuronolactone reductase. J. Biochem. 1984, 95(1), 223-232. View Source
• [2] S. B. Etcheverry, et al. Oxovanadium(IV) and copper(II) coordination by d-galacturonic and d-glucuronic acids. Carbohydr. Res. 1989. View Source
• [3] Handy, B. E., et al. Acid-catalyzed transformation of orange waste into furfural: the effect of pectin degree of esterification. Bioresour. Bioprocess. 2024, 11, 1-15. View Source